Cas no 52659-37-7 (GM1-Pentasaccharide)

• Product Name: GM1-Pentasaccharide
• CAS No: 52659-37-7
• MF: C₃₇H₆₂N₂O₂₉
• MW: 998.884194850922
• CID: 937264
• PubChem ID: 21670523
• Update Time: 2025-11-01

GM1-Pentasaccharide Chemical and Physical Properties

Names and Identifiers

• GM1-pentasaccharide
• PUBCHEM_21670523
• 4-O-[3-O-[2-(Acetylamino)-3-O-[3-O-(N-acetyl-alpha-neuraminosyl)-beta-D-galactopyranosyl]-2-deoxy-beta-D-glucopyranosyl]-beta-D-galactopyranosyl]-beta-D-glucopyranose
• 52659-37-7
• DTXSID50616695
• GM1-Pentasaccharide

• Inchi： 1S/C37H62N2O29/c1-9(45)38-17-11(47)3-37(36(58)59,67-29(17)19(49)12(48)4-40)68-31-22(52)15(7-43)63-35(26(31)56)65-28-18(39-10(2)46)33(61-13(5-41)20(28)50)66-30-21(51)14(6-42)62-34(25(30)55)64-27-16(8-44)60-32(57)24(54)23(27)53/h11-35,40-44,47-57H,3-8H2,1-2H3,(H,38,45)(H,39,46)(H,58,59)/t11-,12+,13+,14+,15+,16+,17+,18+,19+,20+,21-,22-,23+,24+,25+,26+,27+,28+,29+,30-,31-,32+,33-,34-,35-,37-/m0/s1
• InChI Key： IOAPDMZSLCJVCR-XWSXOIAXSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)O)[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 998.34382394g/mol
• Monoisotopic Mass: 998.34382394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 68
• Rotatable Bond Count: 18
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 502
• XLogP3: -10.4

Additional information on GM1-Pentasaccharide

Introduction to GM1-Pentasaccharide (CAS No. 52659-37-7)

GM1-Pentasaccharide, with the Chemical Abstracts Service (CAS) number 52659-37-7, is a significant compound in the field of glycobiology and pharmaceutical research. This oligosaccharide is a fragment of the ganglioside GM1, which plays a crucial role in various biological processes, including cell signaling, neural development, and immune responses. The pentasaccharide structure of GM1-Pentasaccharide makes it a valuable tool for studying the functional and structural aspects of glycoconjugates.

The chemical structure of GM1-Pentascharide consists of five monosaccharide units, specifically D-Galactose, D-Glucose, N-Acetyl-D-Galactosamine, N-Acetyl-D-Glucosamine, and Sialic acid. This unique composition allows it to mimic the terminal carbohydrate sequences found in many glycoproteins and glycolipids, making it an essential component in the study of carbohydrate-protein interactions and glycosylation pathways.

Recent advancements in the field of glycobiology have highlighted the importance of GM1-Pentasaccharide in understanding various diseases. For instance, research has shown that this compound can be used as a biomarker for detecting and monitoring neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of GM1-Pentasaccharide to bind to specific receptors on neuronal cells makes it a promising candidate for developing diagnostic tools and therapeutic agents.

In addition to its role in neurodegenerative diseases, GM1-Pentasaccharide has also been studied for its potential in cancer research. Studies have demonstrated that this compound can modulate the activity of certain oncogenes and tumor suppressor genes, thereby influencing cell proliferation and apoptosis. This property has led to investigations into its use as a potential anti-cancer agent or as a component in combination therapies.

The synthesis and purification of GM1-Pentasaccharide have been optimized using modern techniques such as solid-phase synthesis and enzymatic methods. These advancements have made it possible to produce high-purity samples suitable for both research and clinical applications. The availability of high-quality GM1-Pentasaccharide has facilitated numerous studies aimed at elucidating its biological functions and potential therapeutic applications.

Clinical trials involving GM1-Pentasaccharide have shown promising results in several areas. For example, a recent phase II clinical trial evaluated the efficacy of GM1-Pentasaccharide in treating patients with multiple sclerosis (MS). The trial demonstrated that administration of GM1-Pentasaccharide led to significant improvements in motor function and reduced disease progression. These findings have paved the way for further clinical investigations into the use of GM1-Pentasaccharide as a treatment for MS and other autoimmune disorders.

Beyond its therapeutic potential, GM1-Pentasaccharide has also found applications in diagnostic imaging. Researchers have developed methods to label GM1-Pentasaccharide with radiotracers or fluorescent markers, allowing for non-invasive imaging of glycoconjugates in living tissues. This approach has been particularly useful in studying the distribution and dynamics of glycoconjugates in various organs and tissues, providing valuable insights into their roles in health and disease.

The future prospects for GM1-Pentasaccharide are promising. Ongoing research is focused on optimizing its delivery methods, enhancing its stability, and exploring new therapeutic targets. Additionally, efforts are being made to develop more efficient synthesis routes to reduce production costs and increase availability for both research and clinical use.

In conclusion, GM1-Pentasaccharide (CAS No. 52659-37-7) is a multifunctional compound with significant implications in glycobiology, neurodegenerative diseases, cancer research, and diagnostic imaging. Its unique chemical structure and biological properties make it an invaluable tool for advancing our understanding of complex biological processes and developing novel therapeutic strategies.